(2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid

• IUPAC Name: (2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid
• InChI: InChI=1S/C12H12ClNO4/c13-8-4-2-1-3-7(8)11(15)14-9-5-6-18-10(9)12(16)17/h1-4,9-10H,5-6H2,(H,14,15)(H,16,17)/t9-,10+/m0/s1
• InChI Key: DEAKCBALCUKWLX-VHSXEESVSA-N
• Canonical SMILES: C1COC(C1NC(=O)C2=CC=CC=C2Cl)C(=O)O
• Isomeric SMILES: C1CO[C@H]([C@H]1NC(=O)C2=CC=CC=C2Cl)C(=O)O
• Molecular Formula: C12H12ClNO4
• Molecular Weight: 269.68 g/mol

Description

(2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid, also known as CBX, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the oxolane-2-carboxylic acid family and is a derivative of the natural amino acid proline. CBX has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of (2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid involves its interaction with the Kv1.3 channel. This compound binds to the channel and prevents the movement of potassium ions through the channel, thereby inhibiting its activity. This inhibition ultimately leads to a decrease in T cell activation, which may have therapeutic implications.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In addition to its inhibition of the Kv1.3 channel, this compound has been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related diseases. This compound has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized in the laboratory. This compound is also highly specific in its interaction with the Kv1.3 channel, making it a useful tool for studying the channel's function. However, one limitation of this compound is its potential toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving (2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid. One area of interest is in the development of this compound-based therapeutics for autoimmune diseases and cancer. Another potential direction is in the study of this compound's effects on other ion channels and its potential use as a research tool for studying these channels. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of (2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid can be achieved through a multi-step process involving the reaction of proline with various reagents. One common method involves the reaction of proline with 2-chlorobenzoyl chloride to form the intermediate 2-chlorobenzoyl-proline. This intermediate is then reacted with oxalyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-amino-oxolane to form this compound.

Scientific Research Applications

(2R,3S)-3-[(2-chlorobenzoyl)amino]oxolane-2-carboxylic acid has been studied for its potential use in various scientific research applications. One area of interest is in the study of ion channels, specifically the voltage-gated potassium channel Kv1.3. This compound has been shown to inhibit the activity of Kv1.3, which is involved in the activation of T cells. This inhibition may have potential therapeutic applications in the treatment of autoimmune diseases and certain types of cancer.